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Compound of Interest

Compound Name: 2,2'-Methylenebisbenzothiazole

Cat. No.: B155707

An In-depth Technical Guide to the Core Chemical Properties of 2,2'-
Methylenebisbenzothiazole

Introduction

2,2'-Methylenebisbenzothiazole, also known as Di-2-benzothiazolylmethane, is a chemical
compound with the molecular formula C15H10N2S2.[1][2] It is recognized for its applications
primarily in the rubber and plastics industries, where it serves as a vulcanization accelerator.[1]
This role enhances the mechanical properties, durability, heat resistance, and tensile strength
of rubber products by promoting cross-linking.[1] Additionally, it is used as a stabilizer in various
plastics, contributing to their thermal stability and resistance to degradation.[1] Its versatility
extends to the textile industry for its anti-fungal and anti-bacterial properties, and in the
formulation of adhesives and sealants to improve bond strength.[1]

Chemical and Physical Properties

The fundamental properties of 2,2'-Methylenebisbenzothiazole are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
industrial and research settings.
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Property Value Reference
Molecular Formula C15H10N2S2 [1112]
Molecular Weight 282.38 g/mol [1]

CAS Number 1945-78-4 [11[3114]

Light orange, yellow or green
Appearance , [1][3]
crystalline powder

Melting Point 93-97°C [1]
Density (estimate) 1.3270 g/cm3 [3]
Refractive Index (estimate) 1.6000 [3]
Purity > 97% (GC) [1]

N Room Temperature, Sealed in
Storage Conditions N [1][3]
dry conditions

Experimental Protocols
Synthesis of 2,2'-Methylenebisbenzothiazole from 2-
Methylbenzothiazole

While specific detailed protocols for the synthesis of 2,2'-Methylenebisbenzothiazole were
not found in the provided search results, a general approach can be inferred from the
preparation of its precursor, 2-methylbenzothiazole, and related benzothiazole derivatives. The
synthesis of 2-methylbenzothiazole can be achieved through various methods, including the
reaction of 2-aminothiophenol with acetic anhydride or acetic acid.

A plausible synthetic route to 2,2'-Methylenebisbenzothiazole would involve the reaction of 2-
methylbenzothiazole with a suitable one-carbon electrophile in the presence of a base. A
generalized workflow for a potential synthesis is depicted below.
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Starting Materials

2-Methylbenzothiazole

Strong Base (e.g., n-BuLi)

Reaction

Anhydrous Solvent (e.g., THF)

Deprotonation of 2-methylbenzothiazole
to form a nucleophilic carbanion

'

Nucleophilic attack on a

one-carbon electrophile (e.g., formaldehyde or dichloromethane)

Work-up and Purification

Quenching the reaction
with an agueous solution

'

Extraction with an organic solvent

'

Drying the organic layer
(e.g., with MgS0O4)

'

Removal of solvent
under reduced pressure

'

Purification by recrystallization
or column chromatography

Final Broduct

2,2'-Methylenebisbenzothiazole

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,2'-Methylenebisbenzothiazole.
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Analytical Methods

The characterization of 2,2'-Methylenebisbenzothiazole involves standard analytical
techniques to confirm its identity and purity.

e Gas Chromatography (GC): Purity is often determined by Gas Chromatography.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data is available for structural
elucidation.[4]

e Mass Spectrometry (MS): GC-MS data is available, showing a molecular ion peak at m/z
282, confirming the molecular weight.[4]

« Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using a KBr wafer, can be used
to identify functional groups.[4]

Applications and Logical Relationships

The primary applications of 2,2'-Methylenebisbenzothiazole stem from its chemical structure,
which allows it to function effectively in polymer and material science.

Functions Applications
Vulcanization Accelerator Rubber Industry

enables
Thermal Stabilizer P Plastics Industry

acts as

2,2'-Methylenebisbenzothiazole

improves

Anti-fungal & Anti-bacterial
Bond Strength Enhancer Adhesives and Sealants

Click to download full resolution via product page
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Caption: Logical relationship between 2,2'-Methylenebisbenzothiazole and its industrial
applications.

e Rubber Industry: It is extensively used as a vulcanization accelerator, which enhances the
cross-linking of rubber, leading to improved durability, elasticity, heat resistance, and tensile
strength in products like tires and seals.[1]

o Plastics Industry: It functions as a stabilizer in various plastic formulations, improving thermal
stability and resistance to degradation from heat and UV light.[1]

o Textile Treatments: The compound is employed for its anti-fungal and anti-bacterial
properties, which protect fabrics and extend their longevity.[1]

o Adhesives and Sealants: In these formulations, it helps to increase bond strength and
resistance to environmental factors.[1]

o Research Applications: It is also used as a reagent in the synthesis of other compounds,
particularly in polymer science and materials engineering research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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